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Compound of Interest

Compound Name: Ammonium nitrate phosphate

Cat. No.: B12673135 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of ammonium nitrate
phosphate in various solvents. The document is intended for researchers, scientists, and

professionals in drug development who require detailed information on the dissolution

characteristics of this compound.

Introduction
Ammonium nitrate phosphate is a compound of significant interest in various fields, including

agriculture as a fertilizer and potentially in other chemical synthesis processes. A thorough

understanding of its solubility in different solvents is crucial for its application, formulation, and

process development. This guide summarizes available quantitative solubility data, details

experimental protocols for solubility determination, and provides visual representations of the

dissolution process and experimental workflows.

Quantitative Solubility Data
The solubility of ammonium nitrate phosphate is influenced by the specific composition of the

salt mixture (i.e., the ratio of ammonium nitrate to ammonium phosphate), the temperature, and

the nature of the solvent. While extensive data on the ternary system of ammonium nitrate,

ammonium phosphate, and various solvents is not widely available in public literature, this

section presents key solubility data for the individual components and a mixture in water.
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Solubility in Water
Water is the most common and critical solvent for ammonium nitrate phosphate. The

solubility of both ammonium nitrate and ammonium phosphate in water is significant and highly

dependent on temperature.

Table 1: Solubility of Ammonium Nitrate in Water at Various Temperatures

Temperature (°C) Solubility ( g/100 mL)

0 118.3[1]

10 150[2]

20 192[2]

30 242

40 297[2]

50 346[3]

60 410[2]

80 576[2]

100 871[1]

Table 2: Solubility of Diammonium Phosphate in Water at Various Temperatures

Temperature (°C) Solubility ( g/100 mL)

0 66.7[4]

25 106.7[4]

60 173.3[4]

Table 3: Co-solubility of Ammonium Nitrate and Diammonium Hydrogen Phosphate in Water at

50 °C[5]
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Mass Fraction NH4NO3 (%)
Mass Fraction
(NH4)2HPO4 (%)

Mass Fraction H2O (%)

77.0 0.0 23.0

75.6 1.4 23.0

74.4 2.5 23.1

68.9 3.3 27.8

55.6 7.6 36.8

45.6 10.7 43.7

42.3 11.8 45.9

27.9 20.3 51.8

21.8 25.3 52.9

13.3 32.2 54.5

0.0 47.05 52.95

Solubility in Organic Solvents
The solubility of ammonium nitrate phosphate in organic solvents is generally lower than in

water. Quantitative data for the mixed salt is scarce, but the solubility of ammonium nitrate

provides a useful reference.

Table 4: Solubility of Ammonium Nitrate in Various Organic Solvents

Solvent Temperature (°C)
Solubility ( g/100 g of
solvent)

Methanol 20 17.1[1][6]

Ethanol 20 3.8[1][6]

Acetone - Soluble[1]
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It has been noted that methanol dissolves ammonium phosphates at a slightly higher rate than

ethanol.[7]

Experimental Protocols
This section details the methodologies for determining the solubility of ammonium nitrate
phosphate. The gravimetric method is a fundamental and widely used technique for

establishing the solubility of a solid in a liquid.

Gravimetric Determination of Solubility
This method involves preparing a saturated solution of the solute, taking a known mass of the

solution, evaporating the solvent, and weighing the remaining solute.

Materials:

Ammonium nitrate phosphate salt

Solvent (e.g., deionized water)

Analytical balance

Thermostatic water bath or incubator

Beakers or flasks with stoppers

Magnetic stirrer and stir bars

Filtration apparatus (e.g., syringe filters or vacuum filtration system with filter paper)

Drying oven

Desiccator

Procedure:

Equilibration: Add an excess amount of the ammonium nitrate phosphate salt to a known

volume of the solvent in a sealed flask or beaker. Place the container in a thermostatic bath

set to the desired temperature.
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Stirring: Continuously agitate the mixture using a magnetic stirrer to facilitate the dissolution

process and ensure equilibrium is reached. The time required to reach equilibrium should be

determined experimentally but is typically 24-48 hours.

Phase Separation: Once equilibrium is achieved, cease stirring and allow the undissolved

solid to settle.

Sampling: Carefully withdraw a known volume of the supernatant (the clear saturated

solution) using a pre-weighed syringe and filter to remove any suspended solid particles. The

filtration should be performed at the same temperature as the equilibration to prevent any

change in solubility.

Weighing the Solution: Immediately weigh the syringe containing the filtered saturated

solution to determine the mass of the solution.

Evaporation: Transfer the solution from the syringe to a pre-weighed evaporating dish.

Drying: Place the evaporating dish in a drying oven at a temperature sufficient to evaporate

the solvent without decomposing the solute (e.g., 105°C for water). Dry the sample to a

constant weight.

Cooling and Final Weighing: Cool the evaporating dish containing the dry solute in a

desiccator to room temperature and then weigh it accurately.

Calculation of Solubility:

The solubility (S) is calculated using the following formula:

S ( g/100 g solvent) = [(mass of dish + solute) - (mass of empty dish)] / [(mass of dish +

solution) - (mass of dish + solute)] * 100

Analytical Methods for Concentration Determination
As an alternative to the gravimetric method, the concentration of the saturated solution can be

determined using analytical techniques such as titration or photometry.

Ammonium Determination: The ammonium concentration can be determined by titration with

a standard solution of sodium hydroxide after the addition of formaldehyde (formol titration)
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or by using an ammonium ion-selective electrode.[8]

Phosphate Determination: The phosphate concentration can be determined gravimetrically

by precipitation as magnesium ammonium phosphate or by photometric methods, such as

the molybdenum blue method.[9][10]

Visualizations
Dissolution Process of Ammonium Nitrate Phosphate in
Water
The following diagram illustrates the dissolution of ammonium nitrate phosphate in water,

showing the dissociation of the ionic compounds into their constituent ions and their

subsequent hydration by polar water molecules.

Solid Ammonium Nitrate Phosphate

Dissociated Ions in Solution Hydrated Ions

NH₄NO₃(s) + (NH₄)₂HPO₄(s)

NH₄⁺(aq)Dissolution in H₂O

NO₃⁻(aq)Dissolution in H₂O

HPO₄²⁻(aq)

Dissolution in H₂O

[NH₄(H₂O)ₓ]⁺Hydration

[NO₃(H₂O)ᵧ]⁻Hydration

[HPO₄(H₂O)₂]²⁻Hydration

Click to download full resolution via product page

Caption: Dissolution and hydration of ammonium nitrate phosphate in water.

Experimental Workflow for Gravimetric Solubility
Determination
The following diagram outlines the key steps in the experimental workflow for determining the

solubility of ammonium nitrate phosphate using the gravimetric method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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